4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-4-(phenylcarbamoylamino)benzamide
• InChI: InChI=1S/C19H21N3O3/c23-18(20-13-17-7-4-12-25-17)14-8-10-16(11-9-14)22-19(24)21-15-5-2-1-3-6-15/h1-3,5-6,8-11,17H,4,7,12-13H2,(H,20,23)(H2,21,22,24)
• InChI Key: YSOAHTFXCZNHAM-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3

Description

4-[(Anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as AG-1024, is a small molecule inhibitor that has been widely used in scientific research due to its ability to inhibit the insulin-like growth factor-1 receptor (IGF-1R). IGF-1R is a transmembrane receptor that plays a critical role in regulating cell growth, differentiation, and survival. Dysregulation of IGF-1R signaling has been implicated in the development and progression of various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide inhibits IGF-1R signaling by binding to the ATP-binding site of the receptor and preventing its activation. This leads to the inhibition of downstream signaling pathways such as the PI3K/Akt and MAPK/ERK pathways, which are involved in cell growth and survival.
Biochemical and Physiological Effects
4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. In addition, it has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is its specificity for IGF-1R, which makes it a valuable tool for studying the role of IGF-1R signaling in cancer and other diseases. However, its potency and selectivity can vary depending on the cell type and experimental conditions, which can limit its use in certain experiments. In addition, 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has a relatively short half-life and can be rapidly metabolized in vivo, which can limit its efficacy in animal models.

Future Directions

For research include the development of more potent and selective IGF-1R inhibitors, the identification of biomarkers that can predict response to IGF-1R inhibition, and the optimization of treatment strategies that combine IGF-1R inhibitors with other therapies such as chemotherapy and immunotherapy. In addition, further studies are needed to elucidate the role of IGF-1R signaling in other diseases such as diabetes and neurodegenerative disorders.

Synthesis Methods

The synthesis of 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-aminobenzoic acid with tetrahydro-2-furanmethanol to form the corresponding ester. This ester is then reacted with aniline and phosgene to form the anilinocarbonyl chloride intermediate. Finally, the anilinocarbonyl chloride is reacted with ammonia to form 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Scientific Research Applications

4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively used in scientific research to study the role of IGF-1R signaling in cancer and other diseases. It has been shown to inhibit the growth and survival of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In addition, 4-[(anilinocarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been used to study the role of IGF-1R signaling in other diseases such as diabetes, cardiovascular disease, and neurodegenerative disorders.